Cas no 654684-13-6 (Benzoic acid, 2-hydroxy-6-methyl-3-nitro- (9CI))

• Product Name: Benzoic acid, 2-hydroxy-6-methyl-3-nitro- (9CI)
• CAS No: 654684-13-6
• MF: C₈H₇NO₅
• MW: 197.144882440567
• CID: 1023039
• PubChem ID: 45089415
• Update Time: 2025-04-20

Benzoic acid, 2-hydroxy-6-methyl-3-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-6-methyl-3-nitro- (9CI)
• Benzoic acid,2-hydroxy-6-methyl-3-nitro-(9ci)
• 654684-13-6
• 2-Hydroxy-6-methyl-3-nitrobenzoic acid
• SCHEMBL12086987
• CS-0113783
• Benzoic acid, 2-hydroxy-6-methyl-3-nitro-
• DB-274490

• Inchi： 1S/C8H7NO5/c1-4-2-3-5(9(13)14)7(10)6(4)8(11)12/h2-3,10H,1H3,(H,11,12)
• InChI Key： MZLBVXGCENMMTP-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(C)=C1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.03241
• Monoisotopic Mass: 197.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 100.67